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Compound of Interest

Compound Name:
2-Fluoropyridine-4-carbonyl

fluoride

Cat. No.: B037490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the commercial availability and synthesis of 2-Fluoropyridine-
4-carbonyl fluoride, a key intermediate for various applications in pharmaceutical and

agrochemical research. Direct commercial sources for 2-Fluoropyridine-4-carbonyl fluoride
are limited; however, it can be readily synthesized from its corresponding carboxylic acid, which

is commercially available. This guide provides a comprehensive overview of suppliers for the

precursor, a detailed protocol for the synthesis of the target molecule, and a list of potential

custom synthesis providers.

Commercial Availability of Starting Material
The direct precursor, 2-Fluoropyridine-4-carboxylic acid (CAS: 402-65-3), is available from

several chemical suppliers. Researchers can procure this starting material from the following

vendors:
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Supplier Purity Additional Information

Sigma-Aldrich 97% Product number 646409.[1]

Oakwood Chemical 98% Product code 005468.[2]

XIAMEN EQUATION

CHEMICAL CO.,LTD
Industrial Grade

A manufactory with 6 years of

experience on ECHEMI.[3]

Pipzine Chemicals -
Offers competitive pricing for

bulk orders.[4]

Chemical-Suppliers.com 98%
Provides comprehensive

product data.[5]

Synthesis of 2-Fluoropyridine-4-carbonyl fluoride
The synthesis of 2-Fluoropyridine-4-carbonyl fluoride can be efficiently achieved from 2-

Fluoropyridine-4-carboxylic acid via a deoxofluorination reaction. A modern and effective

method utilizes XtalFluor-E, a crystalline and thermally stable deoxofluorinating agent.[6][7]

This approach offers high yields and straightforward purification.[6][7]

Synthetic Pathway
The reaction proceeds via the activation of the carboxylic acid by XtalFluor-E, followed by

nucleophilic substitution with a fluoride ion to yield the acyl fluoride.

2-Fluoropyridine-4-carboxylic acid

2-Fluoropyridine-4-carbonyl fluoride

EtOAc, rt, 24h

XtalFluor-E, NaF (cat.)

Click to download full resolution via product page

Caption: Synthesis of 2-Fluoropyridine-4-carbonyl fluoride.
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Experimental Protocol: Deoxofluorination using
XtalFluor-E
This protocol is adapted from a general procedure for the synthesis of acyl fluorides from

carboxylic acids using XtalFluor-E.[6][7]

Materials:

2-Fluoropyridine-4-carboxylic acid (1.0 equiv)

XtalFluor-E (1.1 equiv)

Sodium fluoride (NaF, 10 mol %)

Dry Ethyl Acetate (EtOAc, 0.5 M)

Argon or Nitrogen atmosphere

Silica gel pad

Procedure:

To a solution of 2-Fluoropyridine-4-carboxylic acid (1.0 equiv) in dry ethyl acetate (0.5 M)

under an inert atmosphere (argon or nitrogen), add sodium fluoride (10 mol %).

To this suspension, add XtalFluor-E (1.1 equiv) in one portion.

Stir the reaction mixture at room temperature for 24 hours.

Upon completion of the reaction (monitored by TLC or LC-MS), the reaction mixture is

purified by filtration over a pad of silica gel.

The filtrate, containing the desired 2-Fluoropyridine-4-carbonyl fluoride, can be

concentrated under reduced pressure. Further purification, if necessary, can be performed by

distillation or chromatography.

Custom Synthesis Suppliers
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For research teams that prefer to outsource the synthesis, several companies specialize in the

custom synthesis of fluorinated and heterocyclic compounds. These vendors possess the

expertise and equipment to produce 2-Fluoropyridine-4-carbonyl fluoride on a custom basis.

Supplier Specialization

Amfluoro
Fluorinated reagents and heterocyclic

compounds.[8]

Aceschem
Design and synthesis of fluorinated compounds

and intermediates.[9]

This guide provides a clear path for researchers to obtain 2-Fluoropyridine-4-carbonyl
fluoride, either through in-house synthesis from a readily available precursor or via custom

synthesis services. The provided experimental protocol offers a reliable and efficient method for

its preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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